Cas no 388582-37-4 (Hopeaphenol)

Hopeaphenol structure

Product Name:Hopeaphenol

CAS No:388582-37-4

Molecular Formula:C₅₆H₄₂O₁₂

Molecular Weight:906.925496578217

CID:4742491

PubChem ID:21669381

Hopeaphenol Properties

Names and Identifiers

- [6,6'-Bibenzo[6,7]cyclohepta[1,2,3-cd]benzofuran]-4,4',8,8',10,10'-hexol, 1,1',6,6',7,7',11b,11'b-octahydro-1,1',7,7'-tetrakis(4-hydroxyphenyl)-, (1S,1'S,6R,6'R,7S,7'S,11bS,11'bS)-
- Hopeaphenol/(+)-Hopeaphenol
- 388582-37-4
- AKOS040763282
- SCHEMBL2331726
- Hopeaphenol
- +Expand
- InChIKey： YQQUILZPDYJDQJ-QWJFNKQSSA-N
- Inchi： 1S/C56H42O12/c57-29-9-1-25(2-10-29)45-47-37(17-33(61)21-41(47)65)53-49-39(19-35(63)23-43(49)67-55(53)27-5-13-31(59)14-6-27)51(45)52-40-20-36(64)24-44-50(40)54(56(68-44)28-7-15-32(60)16-8-28)38-18-34(62)22-42(66)48(38)46(52)26-3-11-30(58)12-4-26/h1-24,45-46,51-66H/t45-,46-,51-,52-,53-,54-,55+,56+/m0/s1
- SMILES： OC1C=C(O)C=C2[C@]3([H])[C@@H](C4C=CC(O)=CC=4)OC4=CC(O)=CC(=C34)[C@]([H])([C@@]3([H])C4C=C(O)C=C5O[C@H](C6C=CC(O)=CC=6)[C@@]([H])(C6=CC(O)=CC(O)=C6[C@@H]3C3C=CC(O)=CC=3)C=45)[C@@H](C3C=CC(O)=CC=3)C=12

Computed Properties

Exact Mass: 906.26762677g/mol
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 5
Monoisotopic Mass: 906.26762677g/mol
Heavy Atom Count: 68
Complexity: 1580
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 9.1
Topological Polar Surface Area: 221Å²

Hopeaphenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TargetMol Chemicals	TN6233-5 mg	Hopeaphenol	388582-37-4	98%	5mg	￥ 4,890

Hopeaphenol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:388582-37-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Hopeaphenol Related Literature

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3. The structure of hopeaphenol

P. Coggon,T. J. King,S. C. Wallwork Chem. Commun. (London) 1966 439
4. Isolation of oligostilbenes from Iris lactea Pall. var. chinensis (Fisch.) Koidz and their anti-inflammatory activities

Fang-Fang Tie,Yang-Yang Fu,Na Hu,Zhi Chen,Hong-Lun Wang RSC Adv. 2022 12 32912
5. 61. Hopeaphenol, an extractive of the heartwood of Hopea odorata and Balanocarpus heimii

P. Coggon,N. F. Janes,F. E. King,T. J. King,R. J. Molyneux,J. W. W. Morgan,K. Sellars J. Chem. Soc. 1965 406
6. Comparison of antidiabetic potential of (+) and (?)-hopeaphenol, a pair of enantiomers isolated from Ampelocissus indica (L.) and Vateria indica Linn., with respect to inhibition of digestive enzymes and induction of glucose uptake in L6 myotubes

P. Sasikumar,B. Prabha,T. R. Reshmitha,Sheeba Veluthoor,A. K. Pradeep,K. R. Rohit,B. P. Dhanya,V. V. Sivan,M. M. Jithin,N. Anil Kumar,I. G. Shibi,P. Nisha,K. V. Radhakrishnan RSC Adv. 2016 6 77075
7. Structure of hopeaphenol: X-ray analysis of the benzene solvate of dibromodeca-O-methylhopeaphenol

P. Coggon,A. T. McPhail,S. C. Wallwork J. Chem. Soc. B 1970 884
8. Balanocarpol, a new polyphenol from Balanocarpus zeylanicus(trimen) and Hopea jucunda(Thw.)(Dipterocarpaceae)

M. N. Champika Diyasena,Subramaniam Sotheeswaran,Sivagnanasunderam Surendrakumar,Sinnathamby Balasubramanian,Michael Bokel,Wolfgang Kraus J. Chem. Soc. Perkin Trans. 1 1985 1807
9. Polyphenols from dipterocarp species. Vaticaffinol and ?μ-viniferin

Subramaniam Sotheeswaran,M. Uvais S. Sultanbawa,Sivagnanasundram Surendrakumar,Sinnathamby Balasubramaniam,Peter Bladon J. Chem. Soc. Perkin Trans. 1 1985 159
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